7-Chloro-1H-pyrrolo[2,3-c]pyridine
Overview
Description
7-Chloro-1H-pyrrolo[2,3-c]pyridine is a heterocyclic compound with a molecular weight of 152.58 . It is a potent and selective negative allosteric modulator of mGlu5 receptors, which are involved in the regulation of glutamate signaling in the central nervous system . It has shown potential as a therapeutic agent for the treatment of various neurological and psychiatric disorders, including anxiety, depression, and schizophrenia .
Synthesis Analysis
The synthesis of diverse 7 - (hetero) aryl-1H-pyrrolo [2,3-c]pyridine analogues has been achieved via a microwave-assisted Suzuki–Miyaura cross-coupling reaction . This method is compatible with various boronic acids and potassium organotrifluoroborates .Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrolopyridine skeleton with a chlorine atom attached at the 7th position . The presence of two nitrogen atoms provides two hydrogen bonding sites for target binding .Chemical Reactions Analysis
The Suzuki–Miyaura cross-coupling reaction has been instrumental in the synthesis of this compound . This reaction involves the coupling of boronic acids or potassium organotrifluoroborates with the 7-chloro, 6-azaindole system .Physical and Chemical Properties Analysis
This compound has a molecular weight of 152.58 . It has a predicted boiling point of 335.8±22.0 °C and a predicted density of 1.425±0.06 g/cm3 .Scientific Research Applications
Synthesis and Derivative Formation
7-Chloro-1H-pyrrolo[2,3-c]pyridine serves as a versatile building block in organic chemistry. It's utilized in the synthesis of various 7-azaindole derivatives through nucleophilic displacement, contributing to advancements in heterocyclic chemistry. For instance, Figueroa‐Pérez et al. (2006) demonstrated its use in creating 4-substituted 7-azaindole derivatives, highlighting its role in efficient synthesis processes (Figueroa‐Pérez et al., 2006).
Electronic Structure Analysis
The electronic structure of derivatives like 4-chloro-1H-pyrrolo[2,3-b]pyridine has been studied to understand their bonding and molecular interactions. Hazra et al. (2012) conducted an experimental charge density distribution analysis, revealing insights into the covalent nature of certain bonds in the molecule's skeleton (Hazra et al., 2012).
Reactivity and Stability Studies
Pyrrolo[2,3-c]pyridine derivatives have been synthesized and analyzed for their reactivity and stability. Murthy et al. (2017) synthesized a fluorophenyl derivative and investigated its stability in water and sensitivity to autoxidation, contributing to the understanding of reactivity properties of such molecules (Murthy et al., 2017).
Drug Discovery and Bioactivity
While avoiding specific drug-related details, it's worth noting that derivatives of this compound have potential applications in drug discovery. Liu et al. (2016) synthesized derivatives as c-Met inhibitors, indicating their potential role in developing new therapeutic compounds (Liu et al., 2016).
Agricultural Applications
Some derivatives have demonstrated fungicidal activity. Minakata et al. (1997) synthesized 7-azaindole derivatives and found considerable activity against Pyricularia oryzae, a fungus affecting rice crops, indicating its potential in agricultural applications (Minakata et al., 1997).
Mechanism of Action
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that the compound interacts with various enzymes, proteins, and other biomolecules
Cellular Effects
Some studies suggest that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
7-chloro-1H-pyrrolo[2,3-c]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2/c8-7-6-5(1-3-9-6)2-4-10-7/h1-4,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOHKYYCVFMEBGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1C=CN=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40465694 | |
Record name | 7-Chloro-1H-pyrrolo[2,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40465694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
357263-41-3 | |
Record name | 7-Chloro-1H-pyrrolo[2,3-c]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=357263-41-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Chloro-1H-pyrrolo[2,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40465694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-chloro-1H-pyrrolo[2,3-c]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 7-Chloro-1H-pyrrolo[2,3-c]pyridine a valuable compound in organic synthesis?
A1: this compound serves as a crucial building block in organic synthesis, particularly for constructing complex molecules containing the pyrrolo[2,3-c]pyridine scaffold. This scaffold is found in various biologically active compounds, making it a significant target in medicinal chemistry. []
Q2: The research mentions a "precatalytic system" involving XPhos-PdG2. How does this system improve the Suzuki-Miyaura cross-coupling reaction involving this compound?
A2: The research paper focuses on enhancing the efficiency of the Suzuki-Miyaura cross-coupling reaction using this compound. [] The "precatalytic system" utilizing XPhos-PdG2 represents a specific combination of a palladium pre-catalyst (PdG2) and a ligand (XPhos).
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